Cas no 897544-32-0 (Ethyl 5-(1,3-Dimethyl-1H-pyrazol-4-yl)-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-3-carboxylate)

• Product Name: Ethyl 5-(1,3-Dimethyl-1H-pyrazol-4-yl)-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-3-carboxylate
• CAS No: 897544-32-0
• MF: C₁₅H₁₄F₃N₅O₂
• MW: 353.299172878265
• MDL: MFCD04043659
• CID: 3031468
• PubChem ID: 1259796
• Update Time: 2025-05-23

Ethyl 5-(1,3-Dimethyl-1H-pyrazol-4-yl)-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-二甲基-1H-吡唑-4-基)-7-(三氟甲基)吡唑[1,5-A]嘧啶-3-甲酸乙酯
• ethyl 5-(1,3-dimethyl-1H-pyrazol-4-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
• ethyl 5-(1,3-dimethylpyrazol-4-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
• MLS000051031
• SMR000078824
• cid_1259796
• BDBM100020
• HMS2164A13
• HMS3323E22
• STK506142
• BB 0256810
• 5-(1,3-dimethyl-4-pyrazolyl)-7-(trifluoromethyl)-3-pyrazolo[1,5-a]pyri
• 897544-32-0
• ZPYKJKNYUIHCIT-UHFFFAOYSA-N
• CS-0325974
• AN-329/43211129
• CHEMBL1451792
• SR-01000285205
• pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 5-(1,3-dimethyl-1H-pyrazol-4-yl)-7-(trifluoromethyl)-, ethyl ester
• ALBB-009957
• 5-(1,3-dimethylpyrazol-4-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester
• AKOS003341959
• ethyl5-(1,3-dimethyl-1H-pyrazol-4-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
• LS-03362
• MFCD04043659
• SR-01000285205-1
• H25447
• 5-(1,3-dimethyl-4-pyrazolyl)-7-(trifluoromethyl)-3-pyrazolo[1,5-a]pyrimidinecarboxylic acid ethyl ester
• Ethyl 5-(1,3-Dimethyl-1H-pyrazol-4-yl)-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-3-carboxylate

• MDL： MFCD04043659
• Inchi： 1S/C15H14F3N5O2/c1-4-25-14(24)9-6-19-23-12(15(16,17)18)5-11(20-13(9)23)10-7-22(3)21-8(10)2/h5-7H,4H2,1-3H3
• InChI Key： ZPYKJKNYUIHCIT-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2=CN(C)N=C2C)=NC2=C(C(=O)OCC)C=NN21)(F)F

Computed Properties

• Exact Mass: 353.10995919Da
• Monoisotopic Mass: 353.10995919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.3

Ethyl 5-(1,3-Dimethyl-1H-pyrazol-4-yl)-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-3-carboxylate Security Information

• HazardClass：IRRITANT

Additional information on Ethyl 5-(1,3-Dimethyl-1H-pyrazol-4-yl)-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-3-carboxylate

Research Brief on Ethyl 5-(1,3-Dimethyl-1H-pyrazol-4-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS: 897544-32-0)

Ethyl 5-(1,3-Dimethyl-1H-pyrazol-4-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS: 897544-32-0) is a pyrazolopyrimidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique trifluoromethyl and pyrazole substituents, exhibits promising biological activity, particularly in the modulation of kinase pathways. Recent studies have explored its synthesis, structural optimization, and pharmacological properties, positioning it as a candidate for further development in targeted therapies.

The synthesis of Ethyl 5-(1,3-Dimethyl-1H-pyrazol-4-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate typically involves multi-step organic reactions, including cyclization and esterification processes. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve yield and purity. Structural elucidation via NMR, mass spectrometry, and X-ray crystallography has confirmed the compound's molecular framework, which is critical for understanding its interaction with biological targets.

Recent pharmacological studies have focused on the compound's kinase inhibitory activity. Preliminary in vitro assays indicate potent inhibition of specific kinases involved in inflammatory and oncogenic pathways. For instance, the compound has shown nanomolar-range activity against certain members of the protein kinase C (PKC) family, suggesting its potential as an anti-inflammatory or anti-cancer agent. Molecular docking studies further support its binding affinity to kinase active sites, highlighting the role of the trifluoromethyl group in enhancing hydrophobic interactions.

In addition to its kinase inhibitory properties, Ethyl 5-(1,3-Dimethyl-1H-pyrazol-4-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate has been investigated for its pharmacokinetic profile. Early-stage in vivo studies in rodent models demonstrate moderate bioavailability and metabolic stability, though further optimization may be required to address issues such as plasma protein binding and hepatic clearance. These findings underscore the compound's potential as a lead structure for the development of novel therapeutics.

Despite these promising results, challenges remain in translating this compound into clinical applications. Issues such as selectivity over off-target kinases, potential toxicity, and formulation stability need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic and industrial researchers are essential to advance this compound through preclinical development and into clinical trials.

In conclusion, Ethyl 5-(1,3-Dimethyl-1H-pyrazol-4-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate represents a promising scaffold in medicinal chemistry, with demonstrated kinase inhibitory activity and potential therapeutic applications. Ongoing research aims to optimize its pharmacological properties and explore its efficacy in disease models, paving the way for future drug development initiatives.